Cas no 6031-78-3 ((4-methylphenyl)-triphenylphosphonium bromide)

• Product Name: (4-methylphenyl)-triphenylphosphonium bromide
• CAS No: 6031-78-3
• MF: C₂₅H₂₂BrP
• MW: 433.3199467659
• CID: 951706
• PubChem ID: 22114312
• Update Time: 2025-04-19

(4-methylphenyl)-triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (4-methylphenyl)-triphenylphosphonium bromide
• (4-methylphenyl)-triphenylphosphanium,bromide
• p-Tolyl-triphenylphosphoniumbromid
• Triphenyl-p-tolyl-phosphoniumbromid

• Inchi： 1S/C25H22P.BrH/c1-21-17-19-25(20-18-21)26(22-11-5-2-6-12-22,23-13-7-3-8-14-23)24-15-9-4-10-16-24;/h2-20H,1H3;1H/q+1;/p-1
• InChI Key： YDIADJZNZNNADU-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 432.06400
• Monoisotopic Mass: 432.06425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 1.61840